Cas no 20806-43-3 (Z-Ser(Bzl)-OH)
Z-ser (bzl) -oh is a serine derivative
Z-Ser(Bzl)-OH structure
Z-Ser(Bzl)-OH
20806-43-3
C18H19NO5
329.3472
MFCD00022029
271051
Z-Ser(Bzl)-OH Properties
Names and Identifiers
-
- Benzyloxycarbonyl-O-benzyl L-serine
- N-Benzyloxycarbonyl-O-benzyl-L-serine
- (2S)-3-phenylmethoxy-2-(phenylmethoxycarbonylamino)propanoic acid
- Cbz-Ser(Bzl)-OH
- L-Serine,N-[(phenylmethoxy)carbonyl]-O-(phenylmethyl)-
- Z-L-Ser(Bzl)-OH
- Z-Ser(Bzl)-OH
- (S)-3-(benzyloxy)-2-(benzyloxycarbonylamino)propanoic acid
- AmbotzZAA1185
- Cbz-O-benzyl-L-serine
- N-[(phenylmethoxy)carbonyl]-O-(phenylmethyl)-L-serine
- N-benzyloxycarbonyl-O-benzyl-(L)-serine
- N-carbobenzyloxy-O-benzyl-L-serine
- N-Cbz-(S)-serine-O-benzyl
- O-benzyl-N-benzyloxycarbonyl-L-serine
- N-Cbz-O-Benzyl-L-Ser-OH
- N-(Benzyloxycarbonyl)-O-benzyl-L-serine
- Carbobenzyloxy-O-benzyl-L-serine
- PubChem19040
- N-alpha-Benzyloxycarbonyl-O-benzyl-L-serine
- CYYRLHUAMWRBHC-INIZCTEOSA-N
- n-(benzyloxycarbonyl)-o-benzylserine
- O-benzyl-N-benzyloxycarb
- +Expand
-
- MFCD00022029
- CYYRLHUAMWRBHC-INIZCTEOSA-N
- 1S/C18H19NO5/c20-17(21)16(13-23-11-14-7-3-1-4-8-14)19-18(22)24-12-15-9-5-2-6-10-15/h1-10,16H,11-13H2,(H,19,22)(H,20,21)/t16-/m0/s1
- O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])[C@@]([H])(C(=O)O[H])N([H])C(=O)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
Computed Properties
- 329.12600
- 2
- 5
- 9
- 24
- 389
- 84.9
Experimental Properties
- 2.97370
- 84.86000
- Slightly soluble in water.
Z-Ser(Bzl)-OH Security Information
Z-Ser(Bzl)-OH Customs Data
- 2924299090
-
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Z-Ser(Bzl)-OH Price
Z-Ser(Bzl)-OH Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:20806-43-3)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:20806-43-3)
TANG SI LEI
15026964105
2881489226@qq.com
Z-Ser(Bzl)-OH Related Literature
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Kaleem-ur-Rahman Naveed,Li Wang,Haojie Yu,Raja Summe Ullah,Muhammad Haroon,Shah Fahad,Jiyang Li,Tarig Elshaarani,Rizwan Ullah Khan,Ahsan Nazir Polym. Chem., 2018,9, 3306-3335
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4. Front cover
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Hideto Tsuji,Ken-ichi Tamura,Yuki Arakawa RSC Adv., 2019,9, 7094-7106
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Siavash Iravani,Rajender S. Varma Mater. Adv., 2023,4, 2909-2917
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Adam L. Washburn,Ryan C. Bailey Analyst, 2011,136, 227-236
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Yasuharu Yoshimi,Tatsuya Itou,Minoru Hatanaka Chem. Commun., 2007, 5244-5246
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Siqi Zhang,Xiao Ma,Hailong Yu,Jianhui Liu,Lihua Zhang,Guangyao Wang,Junwei Ye,Guiling Ning Dalton Trans., 2022,51, 6673-6681
20806-43-3 (Z-Ser(Bzl)-OH) Related Products
- 1142-20-7(N-Carbobenzyloxy-L-alanine)
- 1145-80-8(N-Cbz-L-Serine)
- 1676-81-9(N-Cbz-L-Serine methyl ester)
- 23680-31-1(N-Boc-O-Benzyl-L-serine)
- 26607-51-2(N-Cbz-D-Alanine)
- 59524-02-6((S)-Benzyl 2-((tert-butoxycarbonyl)amino)-3-hydroxypropanoate)
- 14464-15-4(N-Cbz-DL-serine Methyl Ester)
- 2768-56-1(Serine,N-[(phenylmethoxy)carbonyl]-)
- 6081-61-4(N-Benzyloxycarbonyl-D-serine)
- 21209-51-8(Benzyloxycarbonyl-L-serine benzyl ester)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:20806-43-3)Z-Ser(Bzl)-OH
99%
100g
230.0